Cas no 113786-97-3 (Methanone, 1,3-phenylenebis[2-pyridinyl-)

• Product Name: Methanone, 1,3-phenylenebis[2-pyridinyl-
• CAS No: 113786-97-3
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 1201969
• PubChem ID: 12981438
• Update Time: 2025-04-20

Methanone, 1,3-phenylenebis[2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• [3-(pyridine-2-carbonyl)phenyl]-pyridin-2-ylmethanone
• 113786-97-3
• (1,3-Phenylene)bis[(pyridin-2-yl)methanone]
• DTXSID60514315
• Methanone, 1,3-phenylenebis[2-pyridinyl-

• Inchi： 1S/C18H12N2O2/c21-17(15-8-1-3-10-19-15)13-6-5-7-14(12-13)18(22)16-9-2-4-11-20-16/h1-12H
• InChI Key： RXBKKSYRRRJCAX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1C=CC=C(C(C2C=CC=CN=2)=O)C=1

Computed Properties

• Exact Mass: 288.08996
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92